Cas no 87060-71-7 (N-(3-acetylphenyl)isonicotinamide)

• Product Name: N-(3-acetylphenyl)isonicotinamide
• CAS No: 87060-71-7
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• MDL: MFCD01327720
• CID: 3030411
• PubChem ID: 845536
• Update Time: 2025-06-12

N-(3-acetylphenyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-乙酰基-苯基)-异烟酰胺
• N-(3-acetylphenyl)isonicotinamide
• N-(3-acetylphenyl)pyridine-4-carboxamide
• MLS000106682
• Cambridge id 5555799
• HMS2440J16
• BBL014321
• STK347606
• SMR000111059
• CS-0313401
• VS-04269
• CHEMBL1733875
• DTXSID001274216
• ALBB-002884
• Z30816211
• MFCD01327720
• AB00088934-01
• 87060-71-7
• H22404
• AG-690/12884256
• N-(3-Acetylphenyl)-4-pyridinecarboxamide
• AK-968/11368491
• AKOS000187114

• MDL： MFCD01327720
• Inchi： 1S/C14H12N2O2/c1-10(17)12-3-2-4-13(9-12)16-14(18)11-5-7-15-8-6-11/h2-9H,1H3,(H,16,18)
• InChI Key： KRJADIRBSSTLHL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 240.089877630Da
• Monoisotopic Mass: 240.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.1

N-(3-acetylphenyl)isonicotinamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(3-acetylphenyl)isonicotinamide

Comprehensive Overview of N-(3-acetylphenyl)isonicotinamide (CAS No. 87060-71-7): Properties, Applications, and Research Insights

N-(3-acetylphenyl)isonicotinamide (CAS 87060-71-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This acetylphenyl-isonicotinamide derivative belongs to the class of heterocyclic amides, characterized by a pyridine ring linked to an acetyl-substituted benzene moiety via an amide bond. Its molecular formula C₁₄H₁₂N₂O₂ and precise architecture make it valuable for drug discovery and medicinal chemistry applications.

Recent studies highlight the compound's role as a building block in synthesizing targeted therapeutics, particularly in oncology and neurology research. The isonicotinamide fragment contributes to hydrogen bonding interactions, while the 3-acetylphenyl group enhances lipophilicity—a critical factor in optimizing bioavailability. Researchers are exploring its potential as a kinase inhibitor scaffold, aligning with current trends in precision medicine and personalized treatment development.

The synthesis of N-(3-acetylphenyl)isonicotinamide typically involves amide coupling reactions between isonicotinoyl chloride derivatives and 3-aminoacetophenone. Advanced purification techniques like preparative HPLC ensure high purity (>98%), meeting stringent requirements for biological assays. Analytical characterization employs NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and FT-IR to confirm structural integrity—a process frequently queried in scientific databases and chemistry forums.

In pharmaceutical formulation, this compound's structure-activity relationships (SAR) are being investigated for CNS penetration properties. Computational modeling suggests favorable blood-brain barrier (BBB) permeability metrics, sparking interest in neurodegenerative disease research. These attributes correlate with growing public interest in Alzheimer's biomarkers and Parkinson's therapeutics, as reflected in recent PubMed search trends.

From a commercial perspective, CAS 87060-71-7 serves as a high-value intermediate for contract research organizations (CROs). Current market analyses indicate rising demand in the Asia-Pacific pharmaceutical sector, particularly for fragment-based drug design applications. Regulatory documentation emphasizes compliance with REACH and GMP standards, addressing common queries about compound sourcing and quality control procedures.

Emerging applications include its use in fluorescent probes development, leveraging the compound's inherent chromophoric properties. Recent patent filings describe derivatives of N-(3-acetylphenyl)isonicotinamide as molecular sensors for metal ion detection—an area gaining traction in environmental monitoring technologies. This aligns with increasing public concern about heavy metal pollution and water quality testing methods.

Stability studies demonstrate that 87060-71-7 maintains integrity under standard storage conditions (2-8°C in inert atmosphere), though researchers frequently inquire about lyophilization protocols for long-term preservation. The compound's crystallization behavior has been characterized using XRPD, with polymorph screening becoming a hot topic in preformulation studies—addressing frequent questions in pharmaceutical development communities.

Future research directions may explore the compound's metabolic pathways using advanced LC-MS/MS techniques, particularly investigating cytochrome P450 interactions. Such studies would address persistent queries in ADME prediction forums while contributing to the growing field of computational toxicology. The compound's modular structure also presents opportunities in combinatorial chemistry libraries, a focus area for high-throughput screening platforms.

For laboratory handling, standard organic synthesis precautions apply, with particular attention to amide bond stability during reactions. The scientific community shows increasing interest in green chemistry approaches for similar compounds, as evidenced by search trends for solvent-free synthesis and catalytic amidation methods—considerations that may influence future process optimization for this material.